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Compound of Interest

Compound Name:
3-(3-Methoxyisoxazol-5-

YL)propanal

Cat. No.: B13590485

Get Quote

The isoxazole ring is a prominent five-membered heterocycle that serves as a cornerstone in

the architecture of numerous biologically active compounds.[1][2] Its presence in both natural

products and synthetic pharmaceuticals underscores its versatility and importance in medicinal

chemistry.[2][3] Isoxazole derivatives are known to exhibit a wide array of pharmacological

activities, including anti-inflammatory, antibacterial, anticancer, and anticonvulsant properties.

[2][4] The incorporation of an isoxazole moiety can enhance the physicochemical properties of

a molecule, making it a valuable scaffold in the design of novel therapeutics.[4] The subject of

this guide, 3-(3-methoxyisoxazol-5-yl)propanal, combines this privileged heterocycle with a

reactive propanal side chain, suggesting its potential as a versatile intermediate in organic

synthesis and drug discovery.

Predicted Chemical and Physical Properties
The chemical and physical properties of 3-(3-methoxyisoxazol-5-yl)propanal can be inferred

from its constituent functional groups: the 3-methoxyisoxazole ring and the propanal chain.

Table 1: Predicted Physicochemical Properties
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Property
Predicted
Value/Characteristic

Rationale

Molecular Formula C7H9NO3
Based on structural

components.

Molecular Weight 155.15 g/mol
Calculated from the molecular

formula.

Appearance
Colorless to pale yellow liquid

or low-melting solid

Aldehydes and methoxy-

substituted heterocycles are

often liquids or low-melting

solids.[5]

Boiling Point
Estimated > 200 °C at 760

mmHg

Similar structures like 3-(3-

Methylisoxazol-5-yl)propan-1-

ol have a boiling point of

270.5°C.[6]

Solubility

Soluble in common organic

solvents (e.g., DMSO, ethanol,

dichloromethane). Limited

solubility in water.

The presence of the polar

aldehyde and isoxazole groups

suggests some water solubility,

but the overall hydrocarbon

character would limit it.[7]

Stability

The aldehyde group is

susceptible to oxidation to a

carboxylic acid and may

undergo polymerization. The

compound should be stored

under an inert atmosphere and

protected from light and heat.

[8]

Aldehydes are known for their

reactivity and potential for

degradation.[8]

Synthesis and Reactivity
Plausible Synthetic Route
A common method for the synthesis of 5-substituted isoxazoles involves the [3+2] cycloaddition

of a nitrile oxide with an alkyne.[9] For 3-(3-methoxyisoxazol-5-yl)propanal, a plausible route
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would involve the reaction of methoxyacetonitrile oxide with pent-4-yn-1-ol, followed by

oxidation of the resulting alcohol to the aldehyde.

Starting Materials [3+2] Cycloaddition Intermediate
Oxidation

Final Product

Methoxyacetonitrile
Methoxyacetonitrile Oxide

(in situ generation)
NaOCl

Pent-4-yn-1-ol

[3+2] Cycloaddition 3-(3-Methoxyisoxazol-5-yl)propan-1-ol Oxidation
(e.g., PCC, Swern) 3-(3-Methoxyisoxazol-5-yl)propanal

Click to download full resolution via product page

Caption: Plausible synthetic pathway for 3-(3-Methoxyisoxazol-5-yl)propanal.

Expected Reactivity
The propanal moiety imparts significant reactivity to the molecule. Key reactions include:

Oxidation: The aldehyde can be readily oxidized to the corresponding carboxylic acid, 3-(3-

methoxyisoxazol-5-yl)propanoic acid, using standard oxidizing agents.

Reduction: Reduction of the aldehyde will yield the primary alcohol, 3-(3-methoxyisoxazol-5-

yl)propan-1-ol.

Nucleophilic Addition: The electrophilic aldehyde carbon is susceptible to attack by various

nucleophiles, including Grignard reagents, organolithium compounds, and cyanide, leading

to a diverse range of derivatives.

Reductive Amination: Reaction with amines in the presence of a reducing agent will form

corresponding secondary or tertiary amines, a crucial transformation in drug synthesis.

Wittig Reaction: Reaction with phosphorus ylides can be used to form alkenes, extending the

carbon chain.
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Analytical Characterization
A comprehensive analytical approach is essential to confirm the identity and purity of 3-(3-
methoxyisoxazol-5-yl)propanal.

Spectroscopic Analysis
Table 2: Predicted Spectroscopic Data

Technique Expected Observations

¹H NMR

- Aldehydic proton (CHO) singlet around δ 9.5-

10.0 ppm. - Methoxy group (OCH₃) singlet

around δ 3.8-4.2 ppm. - Isoxazole ring proton

singlet around δ 6.0-6.5 ppm. - Two methylene

groups (-CH₂CH₂-) appearing as triplets.

¹³C NMR

- Aldehydic carbon (C=O) signal around δ 190-

200 ppm. - Methoxy carbon (OCH₃) signal

around δ 55-60 ppm. - Signals for the isoxazole

ring carbons. - Signals for the two methylene

carbons.

FT-IR

- Strong C=O stretching vibration for the

aldehyde at ~1720-1740 cm⁻¹. - C-H stretch of

the aldehyde proton around 2720 and 2820

cm⁻¹. - C-O stretching for the methoxy group. -

C=N and N-O stretching vibrations characteristic

of the isoxazole ring.[10]

Mass Spectrometry

- Molecular ion peak (M⁺) corresponding to the

molecular weight. - Fragmentation patterns

characteristic of aldehydes and isoxazoles.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC) would be the primary method for assessing

the purity of 3-(3-methoxyisoxazol-5-yl)propanal.[11] Due to the potential for instability,
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derivatization might be considered for more robust analysis, although direct analysis using

appropriate mobile phases and columns is also feasible.[12]

Protocol 1: General HPLC Method for Purity Assessment

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

Gradient Program: Start with 10% B, ramp to 90% B over 15 minutes, hold for 5 minutes,

and then return to initial conditions.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength determined by a UV scan (likely around 220-260

nm).

Injection Volume: 10 µL.

Sample Preparation: Dissolve the sample in the initial mobile phase composition.

Safety and Handling
While specific toxicity data for 3-(3-methoxyisoxazol-5-yl)propanal is unavailable,

precautions should be taken based on the general hazards of aldehydes and heterocyclic

compounds.[13][14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[14]

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

vapors.[15] Avoid contact with skin and eyes.[13]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from heat, light, and oxidizing agents.[8][16] Storage under an inert atmosphere (e.g., argon

or nitrogen) is recommended to prevent oxidation.[8]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Personal Protective Equipment

Handling Procedures

Storage Conditions

Disposal

Safety Goggles

Work in Fume Hood

Gloves Lab Coat

Avoid Skin/Eye Contact

Cool, Dry Place

Inert Atmosphere

Away from Heat/Light

Follow Regulations
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Caption: Recommended safety and handling workflow.
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Conclusion
3-(3-Methoxyisoxazol-5-yl)propanal represents a promising, albeit under-characterized,

building block for medicinal chemistry and organic synthesis. Its combination of a biologically

relevant isoxazole core and a synthetically versatile aldehyde functional group opens avenues

for the creation of novel and complex molecular architectures. The predictive information

provided in this guide, based on the established chemistry of its constituent parts, offers a solid

foundation for researchers to safely handle, characterize, and utilize this compound in their

scientific endeavors. Further empirical studies are warranted to fully elucidate its chemical and

biological properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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